4-Methylethcathinone metabolite (hydrochloride) ((±)-Ephedrine stereochemistry)
Description
4-Methylethcathinone (4-MEC) (hydrochloride) is a cathinone derivative identified in several designer, recreational drugs that are sold as “legal high” replacements for controlled stimulants such as methamphetamine and 3,4-methylenedioxymethamphetamine. This metabolite of 4-MEC features conversion of the β-keto group to β-hydroxy and is an enantiomeric mixture of the R,S and S,R orientations at carbons one and two, as in ephedrine. The physiological and toxicological properties of this compound have not been elucidated. This product is intended for research and forensic applications.
Properties
Molecular Formula |
C12H19NO · HCl |
|---|---|
Molecular Weight |
229.8 |
InChI |
InChI=1S/C12H19NO.ClH/c1-4-13-10(3)12(14)11-7-5-9(2)6-8-11;/h5-8,10,12-14H,4H2,1-3H3;1H/t10-,12-;/m0./s1 |
InChI Key |
OILWAWJXJPGPCJ-JGAZGGJJSA-N |
SMILES |
CC1=CC=C([C@@H](O)[C@@H](NCC)C)C=C1.Cl |
Synonyms |
4-MEC metabolite; 4-methyl-N-ethyl Cathinone metabolite |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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